3-(3,5-dimethyl-4-isoxazolyl)-N-{[1-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]methyl}propanamide

• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[1-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]methyl]propanamide
• InChI: InChI=1S/C22H29N5O2/c1-16-18(17(2)29-26-16)9-10-21(28)23-15-22(11-5-3-6-12-22)14-20-25-24-19-8-4-7-13-27(19)20/h4,7-8,13H,3,5-6,9-12,14-15H2,1-2H3,(H,23,28)
• InChI Key: SRLIRTWRTFZWPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2(CCCCC2)CC3=NN=C4N3C=CC=C4

Description

This compound is a propanamide derivative featuring a 3,5-dimethyl-4-isoxazolyl group and a [1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl-substituted cyclohexyl moiety. The isoxazole ring is known for its role in herbicidal and fungicidal agents, while triazolopyridine derivatives are often linked to kinase inhibition or antimicrobial activity .

Biological Activity

The compound 3-(3,5-dimethyl-4-isoxazolyl)-N-{[1-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]methyl}propanamide represents a novel class of biologically active molecules that have garnered attention due to their potential therapeutic applications. This article reviews the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be broken down into several functional groups:

• Isoxazole moiety : Known for its diverse biological activities.
• Triazole ring : Often associated with antifungal and antibacterial properties.
• Cyclohexyl group : Provides hydrophobic characteristics which can influence bioavailability.

Research indicates that the compound exhibits multiple mechanisms of action:

• Inhibition of Enzyme Activity : The compound has been shown to inhibit specific enzymes involved in cellular signaling pathways, potentially affecting cancer cell proliferation and survival.
• Apoptosis Induction : Studies have demonstrated that the compound can induce apoptosis in various cancer cell lines by modulating the expression of pro-apoptotic and anti-apoptotic proteins such as Bcl-2 and Bax .
• Cell Cycle Arrest : The compound influences cell cycle progression, leading to increased expression of p21^WAF-1, which is critical for cell cycle regulation .

Cytotoxicity Studies

Cytotoxicity assays have been conducted on several cancer cell lines:

• HL-60 (human promyelocytic leukemia) : The compound showed significant cytotoxic effects with an IC50 value in the range of 86–755 μM. The isoxazole derivatives exhibited the highest cytotoxicity among tested compounds .

Compound	Cell Line	IC50 (μM)	Mechanism
3	HL-60	86	Apoptosis induction
6	HL-60	755	Cell cycle arrest

Study 1: Anticancer Activity

A study focused on the anticancer activity of isoxazole derivatives similar to our compound revealed that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism was linked to mitochondrial dysfunction and subsequent activation of caspases .

Study 2: In Vivo Efficacy

In vivo studies using murine models indicated that administration of the compound led to significant tumor reduction in xenograft models. The treatment resulted in decreased tumor volume and weight compared to control groups, suggesting a potent anticancer effect .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with analogous propanamide derivatives documented in pesticide chemistry. Key structural and functional differences are highlighted:

Compound Name	Substituents	Use	Key Features
N-(3,4-Dichlorophenyl) propanamide	3,4-dichlorophenyl	Herbicide (Propanil)	Simple propanamide backbone; acts as a contact herbicide by inhibiting photosynthesis .
N-(3-(1-Ethyl-1-methylpropyl)-5-isoxazolyl)-2,6-dimethoxybenzamide	2,6-dimethoxybenzamide; 3-(1-ethyl-1-methylpropyl)-5-isoxazolyl	Herbicide (Isoxaben)	Pre-emergent herbicide targeting cellulose synthesis; contains an isoxazolyl group .
N-(3,5-Dichlorophenyl)-3-(1-methylethyl)-2,4-dioxo-1-imidazolidinecarboxamide	3,5-dichlorophenyl; imidazolidinecarboxamide	Fungicide (Iprodione metabolite)	Metabolite of iprodione; inhibits fungal glycerol biosynthesis .
3-(3,5-Dimethyl-4-isoxazolyl)-N-{[1-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]methyl}propanamide	3,5-dimethyl-4-isoxazolyl; triazolopyridin-3-ylmethyl-substituted cyclohexyl	Hypothetical	Unique combination of isoxazole and triazolopyridine groups; potential multitarget activity (inferred).

Structural and Functional Analysis

Isoxazole Derivatives

The target compound’s 3,5-dimethyl-4-isoxazolyl group aligns with isoxaben, a cellulose biosynthesis inhibitor. However, isoxaben lacks the triazolopyridine moiety, which may confer divergent selectivity or metabolic stability in the target compound .

Triazolopyridine Integration

The [1,2,4]triazolo[4,3-a]pyridine group is absent in classical propanamide pesticides. This heterocycle is associated with kinase inhibition in pharmaceuticals (e.g., sedatives or antivirals), suggesting possible dual agrochemical-pharmacological applications .

Cyclohexyl Substituent

This could expand its utility in systemic formulations.